Cas no 944897-84-1 (5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde)

• Product Name: 5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde
• CAS No: 944897-84-1
• MF: C₇H₁₀N₂O₂
• MW: 154.17
• CID: 5113757
• PubChem ID: 19841630
• Update Time: 2024-03-01

5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde
• 5-tert-Butyl-[1,3,4]oxadiazole-2-carbaldehyde

• MDL： MFCD10696514
• Inchi： 1S/C7H10N2O2/c1-7(2,3)6-9-8-5(4-10)11-6/h4H,1-3H3
• InChI Key： ZDZYEXPSLPDMOZ-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=NN=C1C=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes